Cas no 886935-74-6 (4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 886935-74-6
• MF: C₁₇H₁₆N₂O₄S₂
• MW: 376.449941635132
• CID: 5477575
• Update Time: 2025-05-27

4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(ethylsulfonyl)-N-(6-methoxy-2-benzothiazolyl)-
• 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C17H16N2O4S2/c1-3-25(21,22)13-7-4-11(5-8-13)16(20)19-17-18-14-9-6-12(23-2)10-15(14)24-17/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key： RVFQCUKWASAASO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

Research Briefing on 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS: 886935-74-6)

4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS: 886935-74-6) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzothiazole core and ethanesulfonyl substituent, has demonstrated promising biological activities, particularly in the modulation of specific protein targets implicated in various disease pathways. Recent studies have explored its potential as a therapeutic agent, with a focus on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis and characterization of 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide have been detailed in several recent publications. The compound's unique structural features, including the methoxybenzothiazole moiety, contribute to its ability to interact with key biological targets. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and binding modes. These studies have provided valuable insights into the compound's molecular interactions and potential for optimization.

In vitro and in vivo studies have revealed that 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings suggest that the compound acts as a selective inhibitor of certain kinases, which are critical regulators of cell proliferation and survival. These findings have sparked interest in its potential applications for treating cancers and autoimmune disorders. Additionally, the compound's favorable pharmacokinetic profile, including its metabolic stability and bioavailability, has been highlighted as a key advantage for further development.

Despite these promising results, challenges remain in the clinical translation of 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide. Current research efforts are focused on addressing issues such as off-target effects and toxicity, as well as optimizing its formulation for improved delivery. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials. The outcomes of these studies will be critical in determining its viability as a therapeutic agent.

In conclusion, 4-(ethanesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and promising biological activities underscore its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.